Cas no 448895-37-2 (NS1643)

• Product Name: NS1643
• CAS No: 448895-37-2
• MF: C₁₅H₁₀F₆N₂O₃
• MW: 380.241924762726
• MDL: MFCD08705418
• CID: 929696
• PubChem ID: 24897438
• Update Time: 2025-04-19

NS1643 Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(2-hydroxy-5-(trifluoromethyl)phenyl)urea
• 1,3-bis[2-hydroxy-5-(trifluoromethyl)phenyl]urea
• NS 1643
• NS-1643
• NS1643
• 0I579CNG0I
• N,N'-Bis[2-hydroxy-5-(trifluoromethyl)phenyl]urea
• Urea, N,N'-bis(2-hydroxy-5-(trifluoromethyl)phenyl)-
• Urea, N,N'-bis[2-hydroxy-5-(trifluoromethyl)phenyl]-
• 1,3-Bis(2-hydroxy-5-trifluoromethylphenyl)urea
• GTPL2308
• C15H10F6N2O3
• BCP15446
• AP

• MDL： MFCD08705418
• Inchi： 1S/C15H10F6N2O3/c16-14(17,18)7-1-3-11(24)9(5-7)22-13(26)23-10-6-8(15(19,20)21)2-4-12(10)25/h1-6,24-25H,(H2,22,23,26)
• InChI Key： NJFVQMRYJZHGME-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(NC1=C(C=CC(C(F)(F)F)=C1)O)=O)O)(F)F

Computed Properties

• Exact Mass: 380.06000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 457
• Topological Polar Surface Area: 81.6

Experimental Properties

• Density: 1.626±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 342.311°C at 760 mmHg
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• PSA: 81.59000
• LogP: 4.92540

NS1643 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Other Chemical additives Functional Additives